![molecular formula C14H20N2O5 B6636344 Ethyl 3-[(3,4-dimethoxyphenyl)carbamoylamino]propanoate](/img/structure/B6636344.png)
Ethyl 3-[(3,4-dimethoxyphenyl)carbamoylamino]propanoate
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Overview
Description
Ethyl 3-[(3,4-dimethoxyphenyl)carbamoylamino]propanoate, also known as Compound A, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of Ethyl 3-[(3,4-dimethoxyphenyl)carbamoylamino]propanoate A is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. This compound A has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. It has also been shown to inhibit the activity of proteasomes, which are involved in the degradation of proteins. Additionally, this compound A has been found to modulate the activity of various signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
This compound A has been shown to have various biochemical and physiological effects. In cancer cells, this compound A has been found to induce cell cycle arrest and apoptosis, as well as inhibit angiogenesis and metastasis. In neurodegenerative diseases, this compound A has been shown to have neuroprotective effects and improve cognitive function. In inflammation, this compound A has been found to reduce inflammation and oxidative stress.
Advantages and Limitations for Lab Experiments
Ethyl 3-[(3,4-dimethoxyphenyl)carbamoylamino]propanoate A has several advantages for lab experiments, including its synthetic accessibility and its potential applications in various fields. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on Ethyl 3-[(3,4-dimethoxyphenyl)carbamoylamino]propanoate A, including further studies of its mechanism of action, its potential applications in other fields such as cardiovascular disease and metabolic disorders, and the development of more potent and selective analogs. Additionally, the use of this compound A in combination with other drugs or therapies may also be explored to enhance its efficacy.
Synthesis Methods
Ethyl 3-[(3,4-dimethoxyphenyl)carbamoylamino]propanoate A can be synthesized through a multi-step process starting with the reaction of 3,4-dimethoxybenzaldehyde and ethyl acetoacetate in the presence of a base to form ethyl 3-(3,4-dimethoxyphenyl)acrylate. This intermediate is then reacted with phosgene and ammonia to form ethyl 3-[(3,4-dimethoxyphenyl)carbamoyl]propanoate, which is subsequently treated with ethyl chloroformate to yield this compound A.
Scientific Research Applications
Ethyl 3-[(3,4-dimethoxyphenyl)carbamoylamino]propanoate A has been studied for its potential applications in various fields, including cancer research, neurodegenerative diseases, and inflammation. In cancer research, this compound A has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurodegenerative diseases, this compound A has been found to have neuroprotective effects and improve cognitive function. In inflammation, this compound A has been shown to reduce inflammation and oxidative stress.
properties
IUPAC Name |
ethyl 3-[(3,4-dimethoxyphenyl)carbamoylamino]propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O5/c1-4-21-13(17)7-8-15-14(18)16-10-5-6-11(19-2)12(9-10)20-3/h5-6,9H,4,7-8H2,1-3H3,(H2,15,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHQUVQZRXOLLEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCNC(=O)NC1=CC(=C(C=C1)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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